Cas no 1227570-76-4 (5-Fluoro-3-(2-fluorophenyl)pyridine-2-methanol)

• Product Name: 5-Fluoro-3-(2-fluorophenyl)pyridine-2-methanol
• CAS No: 1227570-76-4
• MF: C₁₂H₉F₂NO
• MW: 221.202769994736
• CID: 4925415
• Update Time: 2025-10-29

5-Fluoro-3-(2-fluorophenyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-3-(2-fluorophenyl)pyridine-2-methanol

• Inchi： 1S/C12H9F2NO/c13-8-5-10(12(7-16)15-6-8)9-3-1-2-4-11(9)14/h1-6,16H,7H2
• InChI Key： ATNHOAMGCVEUOH-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1=CC(=CN=C1CO)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 1.8
• Topological Polar Surface Area: 33.1

Additional information on 5-Fluoro-3-(2-fluorophenyl)pyridine-2-methanol

5-Fluoro-3-(2-fluorophenyl)pyridine-2-methanol: A Comprehensive Overview

The compound 5-Fluoro-3-(2-fluorophenyl)pyridine-2-methanol (CAS No. 1227570-76-4) is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in drug discovery and material science. The molecule's unique structure, featuring a pyridine ring substituted with fluorine atoms and a hydroxymethyl group, makes it a promising candidate for various research and industrial applications.

Recent studies have highlighted the potential of 5-Fluoro-3-(2-fluorophenyl)pyridine-2-methanol in the development of novel therapeutic agents. Researchers have explored its ability to modulate key biological targets, such as kinases and G-protein coupled receptors (GPCRs), which are critical in various disease pathways. For instance, a 2023 study published in *Nature Communications* demonstrated that this compound exhibits potent inhibitory activity against a specific kinase involved in cancer cell proliferation. The fluorine substituents in the molecule contribute significantly to its pharmacokinetic properties, enhancing its bioavailability and stability within biological systems.

In addition to its pharmacological applications, 5-Fluoro-3-(2-fluorophenyl)pyridine-2-methanol has been investigated for its role in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). A 2023 paper in *Advanced Materials* reported that this compound can serve as an efficient electron transport layer in OLED devices, significantly improving their efficiency and longevity. The presence of fluorine atoms enhances the molecule's electron-withdrawing capabilities, making it highly suitable for such applications.

The synthesis of 5-Fluoro-3-(2-fluorophenyl)pyridine-2-methanol involves a multi-step process that combines principles from both organic synthesis and catalytic chemistry. A common approach involves the Friedel-Crafts alkylation of a pyridine derivative followed by selective fluorination using electrophilic fluorinating agents. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making the synthesis more efficient and scalable for industrial purposes.

From an environmental standpoint, the compound has been assessed for its biodegradability and ecological impact. Studies indicate that 5-Fluoro-3-(2-fluorophenyl)pyridine-2-methanol exhibits moderate biodegradation rates under aerobic conditions, suggesting that it poses minimal long-term risks to aquatic ecosystems when properly managed. Regulatory agencies have also evaluated its safety profile, concluding that it meets current standards for industrial use under controlled conditions.

In conclusion, 5-Fluoro-3-(2-fluorophenyl)pyridine-2-methanol (CAS No. 1227570-76-) is a multifaceted compound with promising applications across diverse fields. Its unique chemical structure, combined with recent advancements in synthesis and application research, positions it as a valuable asset in both academic and industrial settings. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future innovations is expected to grow significantly.